2-Styrylbenzoxazole

• Molecular Formula: C15H11NO
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 2-(2-phenylethenyl)-1,3-benzoxazole
• InChI: InChI=1S/C15H11NO/c1-2-6-12(7-3-1)10-11-15-16-13-8-4-5-9-14(13)17-15/h1-11H
• InChI Key: GJFNNZBYCMUAHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=NC3=CC=CC=C3O2

Description

2-Styrylbenzoxazole is a useful research compound. Its molecular formula is C15H11NO and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An autoclave is charged with 13.45 g. o-nitrophenyl cinnamate, 2.5 g. 5% palladium-on-carbon, 0.40 g. ferric chloride and 90 ml. anhydrous acetonitrile, pressurized with carbon monoxide to 5000 psig., and heated at 190° C. for 6 hours. After the catalyst is removed by filtration, analysis of the reaction mixture by vapor phase chromatography shows that 2-styrylbenzoxazole is the major product. The 2-styrylbenzoxazole is isolated by chromatography on alumina using benzene as the eluent. After recrystallization from petroleum ether, it melts at 78°-79° C. and is identical with an authentic sample of 2-styrylbenzoxazole by mixed melting point, infrared spectrum and vapor phase chromatography.